Cas no 1040648-40-5 (8-(furan-2-carbonyl)-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione)

• Product Name: 8-(furan-2-carbonyl)-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• CAS No: 1040648-40-5
• MF: C₁₄H₁₇N₃O₄
• MW: 291.302483320236
• CID: 6042363
• PubChem ID: 27377648
• Update Time: 2025-10-30

8-(furan-2-carbonyl)-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(furan-2-carbonyl)-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• AKOS024507864
• VU0642753-1
• F5346-0148
• 1040648-40-5

• Inchi： 1S/C14H17N3O4/c1-15-12(19)14(16(2)13(15)20)5-7-17(8-6-14)11(18)10-4-3-9-21-10/h3-4,9H,5-8H2,1-2H3
• InChI Key： DPPJMYADQXZJHE-UHFFFAOYSA-N
• SMILES： N1(C)C2(CCN(C(C3=CC=CO3)=O)CC2)C(=O)N(C)C1=O

Computed Properties

• Exact Mass: 291.12190603g/mol
• Monoisotopic Mass: 291.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 74.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 8-(furan-2-carbonyl)-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

Comprehensive Overview of 8-(furan-2-carbonyl)-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1040648-40-5)

The compound 8-(furan-2-carbonyl)-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1040648-40-5) is a structurally unique molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. Its spirocyclic core and furan-2-carbonyl moiety make it a promising candidate for various pharmaceutical applications. Researchers are particularly intrigued by its potential as a bioactive scaffold, which could be leveraged in the development of novel therapeutics targeting neurological and metabolic disorders.

In recent years, the demand for spirocyclic compounds has surged due to their ability to mimic natural product architectures and exhibit enhanced binding affinity to biological targets. The 1,3,8-triazaspiro[4.5]decane-2,4-dione framework in this compound is a prime example of such a structure, offering a rigid yet versatile platform for drug design. This has led to a spike in searches for "spirocyclic drug candidates" and "furan derivatives in medicine," reflecting the growing curiosity among scientists and industry professionals.

The furan-2-carbonyl group in 8-(furan-2-carbonyl)-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione is another critical feature, as furan-based compounds are known for their diverse pharmacological activities. Recent studies have highlighted their role in modulating enzyme activity and receptor interactions, making them valuable in the search for new kinase inhibitors and GPCR modulators. This aligns with the trending searches for "furan medicinal chemistry" and "kinase inhibitor scaffolds," underscoring the compound's relevance in contemporary research.

From a synthetic perspective, the preparation of 8-(furan-2-carbonyl)-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione involves sophisticated organic transformations, including spirocyclization and amide coupling reactions. These methods are frequently discussed in forums and publications, with queries like "synthesis of spirocyclic amides" and "furan carbonyl derivatives preparation" becoming increasingly common. The compound's synthetic accessibility further enhances its appeal as a research tool and lead compound.

Beyond its chemical attributes, 8-(furan-2-carbonyl)-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione has also been explored for its potential in computational drug design. Molecular docking studies and QSAR modeling have been employed to predict its interactions with various biological targets, a topic that resonates with the rising interest in "AI-driven drug discovery" and "in silico pharmacology." This intersection of chemistry and technology positions the compound at the forefront of modern pharmaceutical innovation.

In conclusion, 8-(furan-2-carbonyl)-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1040648-40-5) represents a fascinating case study in the evolution of drug-like molecules. Its structural complexity, coupled with its potential therapeutic applications, makes it a subject of ongoing investigation. As the scientific community continues to explore its capabilities, this compound is likely to remain a focal point in discussions about next-generation pharmaceuticals and innovative chemical entities.